Cas no 105868-53-9 (Methanediol,1-(3-pyridinyl)-)

Methanediol,1-(3-pyridinyl)- structure
Methanediol,1-(3-pyridinyl)- structure
Product Name:Methanediol,1-(3-pyridinyl)-
CAS No:105868-53-9
MF:C6H7NO2
MW:125.125281572342
CID:126880
PubChem ID:5242551
Update Time:2025-04-18

Methanediol,1-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanediol,1-(3-pyridinyl)-
    • Methanediol, 3-pyridinyl- (9CI)
    • DTXSID30901511
    • 105868-53-9
    • SCHEMBL6372762
    • Methanediol,3-pyridinyl-(9ci)
    • NoName_637
    • Inchi: 1S/C6H7NO2/c8-6(9)5-2-1-3-7-4-5/h1-4,6,8-9H
    • InChI Key: CTZBYLVHJHSEPX-UHFFFAOYSA-N
    • SMILES: OC(C1C=NC=CC=1)O

Computed Properties

  • Exact Mass: 125.04800
  • Monoisotopic Mass: 125.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 85.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • PSA: 53.35000
  • LogP: 0.06480

Methanediol,1-(3-pyridinyl)- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd